N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenoxyacetamide

• IUPAC Name: N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C21H17FN4O3/c1-28-21-10-9-19-23-18(12-26(19)25-21)14-7-8-16(22)17(11-14)24-20(27)13-29-15-5-3-2-4-6-15/h2-12H,13H2,1H3,(H,24,27)
• InChI Key: PQGNYUKDMKXYEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC(=C(C=C3)F)NC(=O)COC4=CC=CC=C4
• Molecular Formula: C21H17FN4O3
• Molecular Weight: 392.4 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-b]pyridazines, which is a part of the compound, has been well studied in the past decade because of its importance as a bioactive scaffold. The synthesis involves several categories including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions.

Molecular Structure Analysis

The molecular structure of “N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenoxyacetamide” is complex, with a molecular weight of 376.391. It contains several functional groups, including a fluoro group, a methoxy group, an imidazo[1,2-b]pyridazin group, a phenyl group, and a phenoxyacetamide group.

Scientific Research Applications

Imaging Agent Development

Compounds with similar structural motifs, particularly those featuring imidazo[1,2-a]pyridines and related heterocycles, have been explored for their utility as imaging agents. For instance, derivatives of imidazo[1,2-a]pyridines have been synthesized and evaluated for their affinity towards peripheral benzodiazepine receptors (PBRs) using positron emission tomography (PET) (C. Fookes et al., 2008; F. Dollé et al., 2008). Such compounds demonstrate high in vitro affinity and selectivity, indicating their potential as diagnostic tools for neurodegenerative disorders.

Central Nervous System (CNS) Research

Research on imidazo[1,2-b]pyridazine derivatives has also indicated their potential for CNS applications. Studies have demonstrated the ability of these compounds to inhibit GABA-stimulated 3H-diazepam binding to rat brain plasma membranes, suggesting their relevance in studying CNS activities and possibly in the development of CNS-targeted therapeutics (G. Barlin et al., 1989).

Anticancer Applications

The structural framework of imidazo[1,2-a]pyridines and pyridazines has been utilized in the design of anticancer agents. For example, specific derivatives have shown activity against non-small cell lung cancer cell lines, suggesting that similar compounds, including N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenoxyacetamide, could be explored for anticancer properties (M. Bazin et al., 2016).

Synthesis of Fluorinated Compounds

Research into the synthesis of fluorinated heterocycles, including those with imidazo[1,2-a]pyridine analogues, highlights the importance of fluorine in medicinal chemistry for enhancing the pharmacokinetic properties of potential therapeutic agents. Such studies provide a foundation for the synthesis and application of N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-phenoxyacetamide in drug development (G. Shi et al., 1996).